Cas no 1804144-65-7 (Methyl 4-bromo-3-(3-bromopropyl)benzoate)

• Product Name: Methyl 4-bromo-3-(3-bromopropyl)benzoate
• CAS No: 1804144-65-7
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4950949
• Update Time: 2025-08-05

Methyl 4-bromo-3-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(3-bromopropyl)benzoate

• Inchi： 1S/C11H12Br2O2/c1-15-11(14)9-4-5-10(13)8(7-9)3-2-6-12/h4-5,7H,2-3,6H2,1H3
• InChI Key： ZLNQPHZNNJVMNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-bromo-3-(3-bromopropyl)benzoate

Methyl 4-Bromo-3-(3-Bromopropyl)Benzoate: A Comprehensive Overview

Methyl 4-bromo-3-(3-bromopropyl)benzoate, also known by its CAS number 1804144-65-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzoic acid, modified with bromine substituents and a methyl ester group. Its structure consists of a benzene ring substituted with a bromine atom at the para position and a 3-bromopropyl group at the meta position, with the ester group attached to the benzoic acid moiety. The presence of multiple bromine atoms makes this compound unique and valuable for its reactivity and versatility in chemical synthesis.

Recent studies have highlighted the importance of Methyl 4-bromo-3-(3-bromopropyl)benzoate in the development of advanced materials and pharmaceuticals. The compound's ability to undergo various substitution reactions, particularly nucleophilic aromatic substitution, has made it a key intermediate in the synthesis of biologically active molecules. Researchers have explored its potential in creating novel drug delivery systems and imaging agents due to its high reactivity and functionalizable structure.

The synthesis of Methyl 4-bromo-3-(3-bromopropyl)benzoate involves a multi-step process that typically begins with the bromination of a suitable aromatic compound. The introduction of the ester group and the 3-bromopropyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of physical properties, Methyl 4-bromo-3-(3-bromopropyl)benzoate exhibits a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 385 g/mol, contributing to its stability under standard storage conditions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-290 nm, which is indicative of its aromatic nature and conjugated system.

The application of Methyl 4-bromo-3-(3-bromopropyl)benzoate extends beyond traditional organic synthesis. It has been utilized as a precursor in the development of advanced polymers, where its bromine substituents play a critical role in cross-linking reactions. Additionally, this compound has shown promise in electrochemical applications, particularly in the fabrication of high-performance capacitors and sensors.

From an environmental perspective, Methyl 4-bromo-3-(3-bromopropyl)benzoate has been studied for its biodegradability and potential impact on ecosystems. Recent research indicates that under aerobic conditions, the compound undergoes gradual degradation through microbial action, minimizing its long-term environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, Methyl 4-bromo-3-(3-bromopropyl)benzoate (CAS No: 1804144-65-7) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and functionalizable properties make it an essential building block in modern chemical research and industry.